1,1,3,3-Tetramethylbutyl isocyanide
Overview
Description
1,1,3,3-Tetramethylbutyl isocyanide is a sterically hindered isocyanate . It is also known by other names such as Thiocarbamide, 1,1,3,3,-Tetramethylbutylisonitrile, Walborsky reagent, and tert-Octylisonitrile .
Synthesis Analysis
The synthesis of 1,1,3,3-Tetramethylbutyl isocyanide has been reported from tert-octylamine . In one method, a stirred solution of N-(1,1,3,3-tetramethylbutyl) formamide in DMF was added dropwise, under a nitrogen atmosphere, a solution made up of thionyl chloride dissolved in DMF .Molecular Structure Analysis
The chemical formula of 1,1,3,3-Tetramethylbutyl isocyanide is (CH₃)₃CCH₂C(CH₃)₂NC . It has a molar mass of 139.24 g/mol .Chemical Reactions Analysis
1,1,3,3-Tetramethylbutyl isocyanide may be used in the synthesis of amides by Grignard reaction .Physical And Chemical Properties Analysis
1,1,3,3-Tetramethylbutyl isocyanide has a boiling point of 55-57 °C at 15 hPa . It has a density of 0.80 g/cm3 at 20 °C . The refractive index is 1.4178 at 30°C, 589 nm .Scientific Research Applications
Synthesis of Substituted Furans
1,1,3,3-Tetramethylbutyl isocyanide has been used in the synthesis of substituted furans . Furans are a class of organic compounds that consist of a five-membered aromatic ring with four carbon atoms and one oxygen. Substituted furans are furans in which one or more hydrogen atoms attached to the ring are replaced by other atoms or groups. These compounds have various applications in the pharmaceutical industry and materials science.
Synthesis of Imides
This compound has also been utilized in the synthesis of imides . Imides are a class of organic compounds that contain two acyl groups attached to the same nitrogen atom. They are used in a variety of applications, including as building blocks in organic synthesis, in the production of polymers, and in pharmaceuticals.
Grignard Reaction
1,1,3,3-Tetramethylbutyl isocyanide may be used in the synthesis of amides by Grignard reaction . The Grignard reaction is a powerful tool in organic chemistry for the formation of carbon-carbon bonds. It involves the reaction of Grignard reagents (RMgX where R is an alkyl or aryl group and X is a halogen) with a variety of compounds to form alcohols, aldehydes, ketones, and acids.
Safety and Hazards
Mechanism of Action
Target of Action
1,1,3,3-Tetramethylbutyl isocyanide, also known as tert-Octyl isocyanide or Walborsky’s reagent , is a technical grade compound used in organic synthesis
Mode of Action
It is known to be used in the synthesis of various organic compounds . It may interact with its targets through the isocyanide functional group, which is known to participate in various chemical reactions.
Biochemical Pathways
It has been used in the synthesis of substituted furans and imides , indicating that it may play a role in the biochemical pathways leading to these compounds.
Result of Action
Its primary use in the synthesis of other compounds suggests that its main effect may be the transformation of target molecules into new compounds .
properties
IUPAC Name |
2-isocyano-2,4,4-trimethylpentane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N/c1-8(2,3)7-9(4,5)10-6/h7H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVPXQMYCTGCWBE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CC(C)(C)[N+]#[C-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9065784 |
Source
|
| Record name | Pentane, 2-isocyano-2,4,4-trimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9065784 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear colorless liquid; [Acros Organics MSDS] |
Source
|
| Record name | 1,1,3,3-Tetramethylbutyl isocyanide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/19166 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
1,1,3,3-Tetramethylbutyl isocyanide | |
CAS RN |
14542-93-9 |
Source
|
| Record name | 2-Isocyano-2,4,4-trimethylpentane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14542-93-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,1,3,3-Tetramethylbutyl isocyanate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014542939 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 14542-93-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=141688 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Pentane, 2-isocyano-2,4,4-trimethyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Pentane, 2-isocyano-2,4,4-trimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9065784 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,1,3,3-Tetramethylbutyl isocyanate | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9EVN2N5TVN | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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